Galvanic replacement-induced introduction of a heteroligand into bimetallic and trimetallic nanoclusters†
Nanoscale Pub Date: 2023-03-02 DOI: 10.1039/D3NR00509G
Abstract
Heteroleptic 8-electron silver-rich alloy nanoclusters, [Au@Au4Ag12(dtp)7(PPh3)4]2+ (1) and [Pt@Au4Ag11(dtp)7(PPh3)4] (2), were successfully synthesized via a galvanic replacement reaction of 1,1-dithiolate-protected M@Ag20 (M = Au and Pt) nanoclusters with Au(I)-phosphine salts, leading to the alteration of the cluster nuclearity and geometry of shell skeletons but retaining the same 8-electron count.
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